ethyl 5-amino-1-ethyl-1H-pyrazole-4-carboxylate

• Molecular Formula: C8H13N3O2
• Molecular Weight: 183.21 g/mol
• IUPAC Name: ethyl 5-amino-1-ethylpyrazole-4-carboxylate
• InChI: InChI=1S/C8H13N3O2/c1-3-11-7(9)6(5-10-11)8(12)13-4-2/h5H,3-4,9H2,1-2H3
• InChI Key: HZTFPBUNTFBMES-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)C(=O)OCC)N

Description

Ethyl 5-amino-1-ethyl-1H-pyrazole-4-carboxylate is a useful research compound. Its molecular formula is C8H13N3O2 and its molecular weight is 183.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Triethylamine (19.6 ml, 144 mmol) was added cautiously to a solution of ethyl (ethoxymethylene)cyanoacetate (10.1 g, 60 mmol) and ethyl hydrazine oxalate (9.9 g, 66 mmol) in ethanol (200 ml). The mixture was heated at reflux for 24 h then concentrated in vacuo. The residue was redissolved in EtOAc, washed with 5% KHCO3 solution then brine, dried and concentrated in vacuo. The residue was purified by flash chromatography on silica gel (eluant; 25% pet. ether:75% EtOAc) to yield the title compound (8.8 g, 80%).